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An In-depth Technical Guide to 3,5-
Bis(methylthio)isothiazole-4-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of the heterocyclic compound 3,5-Bis(methylthio)isothiazole-4-carbonitrile. Due

to the limited availability of public data on this specific molecule, this document also

contextualizes its potential properties and activities within the broader class of isothiazole

derivatives. This guide aims to serve as a foundational resource for researchers and

professionals in drug development and chemical synthesis, highlighting both the available

information and the existing knowledge gaps to guide future research.

Introduction
3,5-Bis(methylthio)isothiazole-4-carbonitrile is a polysulfurated nitrile belonging to the

isothiazole class of heterocyclic compounds. The isothiazole ring, a five-membered aromatic

system containing adjacent nitrogen and sulfur atoms, is a key pharmacophore in a variety of

biologically active molecules. Derivatives of isothiazole have garnered significant interest in

medicinal chemistry due to their diverse pharmacological activities, which include antiviral,
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antimicrobial, and anticancer properties. This guide focuses specifically on the 3,5-

bis(methylthio)-4-carbonitrile substituted variant, providing a summary of its chemical identity

and a general synthetic approach.

Chemical and Physical Properties
Detailed experimental data on the physical properties of 3,5-Bis(methylthio)isothiazole-4-
carbonitrile are not readily available in the current body of scientific literature. The following

table summarizes its basic chemical identifiers.

Property Value

Molecular Formula C₆H₆N₂S₃

Molecular Weight 202.32 g/mol [1]

CAS Number 4886-13-9[1]

Purity Typically available at 98%

Note: Experimental values for melting point, boiling point, density, and solubility in common

solvents have not been reported in the reviewed literature.

Spectral Data
Specific spectral data (¹H NMR, ¹³C NMR, FT-IR, Mass Spectrometry) for 3,5-
Bis(methylthio)isothiazole-4-carbonitrile are not available in a consolidated format.

However, spectral analysis of closely related and derivative compounds is a common practice

for structure elucidation in this chemical class.

Synthesis and Experimental Protocols
A general synthetic pathway for 3,5-Bis(methylthio)isothiazole-4-carbonitrile has been

described in the literature. The synthesis typically proceeds through a multi-step process, which

is outlined below.

General Synthesis Workflow
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The synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile generally involves the reaction

of a malononitrile derivative with elemental sulfur, followed by alkylation.

 (bis(methylthio)methylene)
malononitrile

3,5-Dimercaptoisothiazole-
4-carbonitrile

Cyclization

3,5-Bis(methylthio)isothiazole-
4-carbonitrile
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+ Sulfur
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+ Dimethylsulfate
+ Sodium Methoxide

+ Potassium Hydroxide

Click to download full resolution via product page

Caption: General synthetic workflow for 3,5-Bis(methylthio)isothiazole-4-carbonitrile.

Note: A detailed experimental protocol with specific quantities, reaction times, temperatures,

and purification methods for the synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile is

not available in the reviewed literature.

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity, mechanism of action, or associated signaling pathways of 3,5-
Bis(methylthio)isothiazole-4-carbonitrile. However, the broader class of isothiazole

derivatives has been the subject of extensive research in drug discovery.

Potential Pharmacological Relevance of the Isothiazole
Scaffold
Isothiazole-containing compounds have been investigated for a wide range of therapeutic

applications. The following diagram illustrates some of the known biological activities

associated with the isothiazole core structure. This information is provided for context and does

not imply that 3,5-Bis(methylthio)isothiazole-4-carbonitrile exhibits these activities.
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Reported Biological Activities

Isothiazole Derivatives

Antiviral Activity
(e.g., against Picornaviruses)

Antimicrobial Activity
(Antibacterial & Antifungal)

Anticancer Activity
(e.g., Kinase Inhibition) Anti-inflammatory Activity
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Caption: Reported biological activities of the isothiazole chemical scaffold.

Future Directions and Research Opportunities
The lack of comprehensive data for 3,5-Bis(methylthio)isothiazole-4-carbonitrile presents

several opportunities for future research:

Chemical Synthesis and Characterization: Development and publication of a detailed,

reproducible synthetic protocol and full characterization of its physical and spectral

properties are essential first steps.

Biological Screening:In vitro screening of this compound against a panel of biological targets,

such as kinases, proteases, and microbial strains, could uncover potential therapeutic

applications.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of 3,5-
Bis(methylthio)isothiazole-4-carbonitrile could provide valuable insights into the SAR of

this chemical series.

Conclusion
3,5-Bis(methylthio)isothiazole-4-carbonitrile is a chemical entity with a well-defined

structure but limited characterization in the public domain. While the broader isothiazole class

of compounds shows significant promise in medicinal chemistry, the specific physical,

chemical, and biological properties of this particular derivative remain largely unexplored. This
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technical guide consolidates the currently available information and underscores the need for

further research to fully elucidate the potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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